Cas no 2248338-76-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate
• CAS No: 2248338-76-1
• MF: C₁₈H₁₀N₂O₄
• MW: 318.283004283905
• CID: 6483011
• PubChem ID: 165867806
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248338-76-1
• EN300-6516856
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate

• Inchi： 1S/C18H10N2O4/c21-16-14-3-1-2-4-15(14)17(22)20(16)24-18(23)12-6-5-11-7-8-19-10-13(11)9-12/h1-10H
• InChI Key： NQLPTMUIFMWHPI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2C=CN=CC=2C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 318.06405680g/mol
• Monoisotopic Mass: 318.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate (CAS No. 2248338-76-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate (CAS No. 2248338-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique isoindole and isoquinoline moieties, exhibits versatile properties that make it valuable in various high-tech applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery and its role in advanced organic electronic materials.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate combines a 1,3-dioxoisoindoline core with an isoquinoline-7-carboxylate ester group. This hybrid architecture contributes to its interesting photophysical and electrochemical properties, which are currently being explored for applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. The compound's ability to participate in π-π stacking interactions makes it particularly promising for organic semiconductors, a rapidly growing field in sustainable energy technologies.

In pharmaceutical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate serves as a crucial intermediate for developing novel kinase inhibitors. Recent studies have focused on its potential in targeting specific protein-protein interactions that are challenging to address with conventional small molecules. The compound's rigid planar structure and hydrogen-bond acceptor sites make it an attractive scaffold for drug design, particularly in oncology and neurodegenerative disease research.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate typically involves esterification reactions between isoquinoline-7-carboxylic acid derivatives and N-hydroxyphthalimide precursors. Recent advancements in green chemistry approaches have focused on optimizing this synthesis using catalytic methods and environmentally benign solvents, addressing growing concerns about sustainable chemical production. These developments align with the pharmaceutical industry's increasing emphasis on green synthetic routes and atom economy.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's chromatographic behavior and spectral properties are well-documented, providing researchers with reliable data for quality control and structural verification. Recent publications have highlighted its distinctive UV-Vis absorption spectrum, which shows promise for fluorescence-based sensing applications.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate is primarily available as a high-purity research chemical for pharmaceutical and materials science applications. The global market for such specialized heterocyclic compounds is expected to grow significantly, driven by increasing R&D investments in targeted therapies and organic electronics. Current pricing trends reflect the compound's status as a low-volume, high-value specialty chemical.

Storage and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate require standard precautions for organic compounds. It should be kept in airtight containers under inert atmosphere when long-term stability is required. While not classified as hazardous under normal conditions, researchers are advised to follow good laboratory practices when working with this material, including the use of appropriate personal protective equipment.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate include exploring its potential in metal-organic frameworks (MOFs) and as a building block for covalent organic frameworks (COFs). These emerging applications leverage the compound's rigid geometry and functional group versatility. Additionally, computational studies are increasingly being employed to predict its supramolecular assembly properties and electronic structure characteristics.

For researchers seeking alternatives or derivatives, several structurally related compounds show similar properties, including various phthalimide-isoquinoline conjugates and isoindole-1,3-dione derivatives. The choice between these analogs depends on specific application requirements regarding solubility, electronic properties, and biological activity. Recent patent literature reveals growing interest in structural modifications of this core scaffold to optimize performance for particular applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl isoquinoline-7-carboxylate (CAS No. 2248338-76-1) represents an important building block in modern chemical research. Its unique combination of structural features and functional properties continues to inspire innovations across multiple scientific disciplines. As research progresses, we anticipate new discoveries that will further expand the utility of this versatile compound in cutting-edge technologies and therapeutic development.